Cas no 118689-07-9 (2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol)

• Product Name: 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
• CAS No: 118689-07-9
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• MDL: MFCD12405757
• CID: 1064633
• Update Time: 2025-05-28

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
• (2RS)-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
• 2-(2,4-DIFLUOROPHENYL)-3-(1H-1,2,4-TRIAZOL-1-YL)PROPANE-1,2-DIOL
• Fluconazole EP Impurity F
• Fluconazole Diol IMpurity
• Fluconazole impurity F (EP)

• MDL： MFCD12405757
• Inchi： 1S/C11H11F2N3O2/c12-8-1-2-9(10(13)3-8)11(18,5-17)4-16-7-14-6-15-16/h1-3,6-7,17-18H,4-5H2
• InChI Key： BZYVJTMKMDGJRN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CO)(CN1C=NC=N1)O)F

Computed Properties

• Exact Mass: 255.08203
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.42
• PSA: 71.17

Additional information on 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol

Recent Advances in the Study of 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol (CAS: 118689-07-9)

The compound 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol (CAS: 118689-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and recent advancements in its development and application.

Recent studies have highlighted the role of 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol as a key intermediate in the synthesis of antifungal agents. Its structural features, including the difluorophenyl and triazole moieties, contribute to its ability to inhibit fungal cytochrome P450 enzymes, particularly those involved in ergosterol biosynthesis. This mechanism of action is analogous to that of well-known antifungal drugs such as fluconazole, suggesting potential applications in treating resistant fungal infections.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the pharmacokinetic properties of 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol. The study employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to evaluate the compound's stability, solubility, and metabolic pathways. Results indicated favorable oral bioavailability and metabolic stability, making it a promising candidate for further drug development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was modified to enhance its antifungal efficacy against Candida albicans and Aspergillus fumigatus. The researchers introduced various substituents to the triazole ring, resulting in derivatives with improved potency and reduced toxicity. These findings underscore the compound's versatility as a scaffold for designing next-generation antifungal agents.

Beyond its antifungal properties, recent investigations have also explored the potential of 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol in other therapeutic areas. A 2023 study in the European Journal of Pharmacology demonstrated its anti-inflammatory effects in murine models of rheumatoid arthritis. The compound was found to suppress pro-inflammatory cytokines, such as TNF-α and IL-6, via modulation of the NF-κB signaling pathway. This dual functionality—antifungal and anti-inflammatory—positions it as a multifunctional therapeutic agent.

In conclusion, the latest research on 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol (CAS: 118689-07-9) highlights its broad potential in pharmaceutical applications. Its role as a key intermediate in antifungal drug development, coupled with emerging evidence of anti-inflammatory properties, makes it a compound of significant interest. Future studies should focus on optimizing its derivatives for clinical use and exploring additional therapeutic indications.